Cas no 1203710-42-2 (1-(5-Fluoropyridin-3-yl)ethanone hydrobromide)

• Product Name: 1-(5-Fluoropyridin-3-yl)ethanone hydrobromide
• CAS No: 1203710-42-2
• MF: C₇H₇BrFNO
• MW: 220.038984537125
• CID: 1029861
• PubChem ID: 71627045
• Update Time: 2025-05-22

1-(5-Fluoropyridin-3-yl)ethanone hydrobromide Chemical and Physical Properties

Names and Identifiers

• 1-(5-Fluoropyridin-3-yl)ethanone hydrobromide
• DTXSID60856424
• 1-(5-fluoropyridin-3-yl)ethanone;hydrobromide
• 1-(5-Fluoropyridin-3-yl)ethanonehydrobromide
• 1203710-42-2
• 1-(5-Fluoropyridin-3-yl)ethan-1-one--hydrogen bromide (1/1)
• 1-(5-fluoropyridin-3-yl)ethan-1-one hydrobromide

• Inchi： 1S/C7H6FNO.BrH/c1-5(10)6-2-7(8)4-9-3-6;/h2-4H,1H3;1H
• InChI Key： GCKKYQFEGZAHHJ-UHFFFAOYSA-N
• SMILES： Br.FC1=CN=CC(C(C)=O)=C1

Computed Properties

• Exact Mass: 218.96950g/mol
• Monoisotopic Mass: 218.96950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(5-Fluoropyridin-3-yl)ethanone hydrobromide

1-(5-Fluoropyridin-3-yl)ethanone Hydrobromide: A Comprehensive Overview

The compound 1-(5-fluoropyridin-3-yl)ethanone hydrobromide (CAS No. 1203710-42-2) is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure and intriguing chemical properties, has been the subject of numerous studies aimed at understanding its synthesis, reactivity, and potential applications. In this article, we delve into the latest research findings and provide a detailed analysis of this compound's characteristics and significance.

1-(5-fluoropyridin-3-yl)ethanone hydrobromide is a derivative of pyridine, a heterocyclic aromatic compound with a nitrogen atom in its ring structure. The presence of a fluorine atom at the 5-position of the pyridine ring introduces unique electronic properties, making this compound highly reactive in various chemical reactions. The ethanone group attached to the pyridine ring further enhances its versatility, enabling it to participate in a wide range of organic transformations. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive molecules, particularly in drug discovery.

One of the most notable aspects of 1-(5-fluoropyridin-3-yl)ethanone hydrobromide is its role in medicinal chemistry. Researchers have explored its ability to act as a building block for constructing complex molecular architectures. For instance, the compound has been employed in the synthesis of kinase inhibitors, which are critical in targeting various diseases such as cancer and inflammatory disorders. The hydrobromide salt form of this compound ensures stability during synthesis and storage, making it an ideal candidate for large-scale production in pharmaceutical settings.

The synthesis of 1-(5-fluoropyridin-3-yl)ethanone hydrobromide involves a multi-step process that combines principles from both organic and inorganic chemistry. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound. For example, the use of transition metal catalysts has enabled more efficient coupling reactions, reducing production costs and minimizing environmental impact. These developments underscore the importance of continuous innovation in chemical synthesis techniques.

In terms of chemical reactivity, 1-(5-fluoropyridin-3-yl)ethanone hydrobromide exhibits remarkable versatility. Its ability to undergo nucleophilic substitution reactions has been extensively studied, with researchers identifying optimal conditions for achieving high reaction efficiency. Additionally, the compound's participation in cycloaddition reactions has opened new avenues for constructing fused-ring systems with potential applications in materials science.

From an environmental perspective, understanding the degradation pathways of 1-(5-fluoropyridin-3-yl)ethanone hydrobromide is crucial for assessing its ecological impact. Recent studies have revealed that this compound undergoes rapid biodegradation under aerobic conditions, minimizing its persistence in natural ecosystems. This finding is particularly relevant for industries involved in large-scale manufacturing, as it aligns with global efforts to promote sustainable chemical practices.

In conclusion, 1-(5-fluoropyridin-3-yl)ethanone hydrobromide (CAS No. 1203710-42-) stands out as a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in future research endeavors. As scientists continue to explore its potential, we can expect even more groundbreaking discoveries that will further enhance our understanding and utilization of this remarkable molecule.